molecular formula CeO4V-5 B088083 Cerium vanadium tetraoxide CAS No. 13597-19-8

Cerium vanadium tetraoxide

Cat. No. B088083
CAS RN: 13597-19-8
M. Wt: 255.06 g/mol
InChI Key: APTSCAQNVBAWHJ-UHFFFAOYSA-N
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Description

Cerium vanadium tetraoxide, also known as Cerium vanadate, is an inorganic compound with the molecular formula CeVO4 . It belongs to the orthorhombic crystal system and has a complex structure . The cerium and vanadium ions in this compound are surrounded by oxygen ions to form a lattice structure . It appears as a yellow or orange solid .


Synthesis Analysis

Cerium vanadate can be synthesized using various methods. One such method is the dicarboxylate coprecipitation method . Another method involves the use of ammonium metavanadate and cerium (III) nitrate hexahydrate as starting reagents in a sonochemical synthesis process .


Molecular Structure Analysis

The X-ray analysis reveals the formation of a single-phasic CeVO4 with a tetragonal structure . The cerium–vanadium mixed oxide shows the formation of CeVO4 phase and segregated CeO2 .


Chemical Reactions Analysis

Cerium vanadium tetraoxide exhibits interesting chemical reactions. For instance, it has been found to enhance the methanol electrooxidation reaction and carbon monoxide tolerance performance in direct methanol fuel cells . It also shows improved redox ability when vanadium is incorporated into the ceria structure .


Physical And Chemical Properties Analysis

Cerium vanadium tetraoxide is a yellow or orange solid with a high density of about 4.81 g/cm³ . It does not show any evidence of melting in the tested temperature range up to 1500°C . There is evidence of a weak endothermic reaction with an onset of 669.9°C .

properties

IUPAC Name

cerium(3+);oxygen(2-);vanadium
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Ce.4O.V/q+3;4*-2;
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

APTSCAQNVBAWHJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-2].[O-2].[O-2].[O-2].[V].[Ce+3]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

CeO4V-5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70893941
Record name Cerium vanadate(V) (CeVO4)
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

255.06 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Dry Powder
Record name Cerium vanadium oxide (CeVO4)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.

Product Name

Cerium vanadium tetraoxide

CAS RN

13597-19-8
Record name Cerium vanadium oxide (CeVO4)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013597198
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Cerium vanadium oxide (CeVO4)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Cerium vanadate(V) (CeVO4)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70893941
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Cerium vanadium tetraoxide
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